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Compound of Interest

Compound Name: Decamethylchromocene

Cat. No.: B12510804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

decamethylchromocene, an organometallic compound of significant interest in various

research fields. The information is presented to facilitate its use by researchers, scientists, and

professionals in drug development.

Core Physical Properties
Decamethylchromocene, with the chemical formula C₂₀H₃₀Cr, is a crystalline solid.[1] It is

recognized for its air-sensitive nature, necessitating handling under inert atmosphere

conditions.[2]

Property Value

Molecular Formula C₂₀H₃₀Cr

Molecular Weight 322.45 g/mol [1]

Appearance Brown powder or crystals[2]

Melting Point Data not available in search results.

Boiling Point Data not available in search results.

Solubility Data not available in search results.
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Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of decamethylchromocene. The

following sections detail the available data from various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectral data for decamethylchromocene were not explicitly found

in the search results. However, the analysis of related decamethylmetallocenes suggests that

NMR spectroscopy is a key characterization method.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy
Specific UV-Vis absorption maxima for decamethylchromocene were not available in the

provided search results. For related ferrocenyl Schiff bases, three major absorption ranges

have been observed: 259-300 nm, 300-440 nm, and 441-466 nm, with the first band attributed

to the n-π* transition of the aromatic compound.[4]

Infrared (IR) Spectroscopy
Quantitative IR absorption data for decamethylchromocene was not found in the search

results. For comparison, the IR spectrum of the C84-D2:22 fullerene isomer shows prominent

absorption bands between 1050 and 1800 cm⁻¹, with a dominant maximum at 1384.6 cm⁻¹.[5]

Crystal Structure
A detailed crystal structure, including lattice parameters and space group, for

decamethylchromocene was not located in the search results. However, X-ray

crystallography has been successfully used to determine the structure of related

decamethylmetallocenes, such as decamethylmanganocene.[3]

Experimental Protocols
Given the air-sensitive nature of decamethylchromocene, specific experimental protocols are

required for its synthesis and characterization.

Synthesis of Decamethylchromocene
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A general synthesis for decamethylmetallocenes involves the reaction of a metal halide with

sodium pentamethylcyclopentadienide (NaCp*). For other decamethylmetallocenes, this is a

well-established route.[3]

Experimental Workflow for Synthesis

Caption: General workflow for the synthesis of decamethylchromocene.

Characterization Methods
Standard spectroscopic and crystallographic techniques are employed for the characterization

of decamethylchromocene, with modifications to handle its air sensitivity.

NMR Spectroscopy: Samples for NMR analysis of air-sensitive compounds are typically

prepared in a glovebox or using Schlenk line techniques. The compound is dissolved in a

deuterated solvent, and the NMR tube is sealed before removal from the inert atmosphere.

UV-Vis Spectroscopy: For air-sensitive samples, solutions are prepared in an inert atmosphere

and transferred to a cuvette that can be sealed to prevent exposure to air during the

measurement.

IR Spectroscopy: Solid samples can be prepared as mulls (e.g., with Nujol) or pellets (with KBr)

inside a glovebox to prevent degradation.

X-ray Crystallography: Single crystals of air-sensitive compounds are typically mounted on the

diffractometer under a stream of cold nitrogen gas to protect them from air and moisture during

data collection.

Logical Relationship for Characterization

Caption: Relationship between decamethylchromocene and its characterization methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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